Cas no 104336-01-8 (5-(diethoxymethyl)-1,3-oxazole)

• Product Name: 5-(diethoxymethyl)-1,3-oxazole
• CAS No: 104336-01-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD16988831
• CID: 1142870
• PubChem ID: 566978
• Update Time: 2025-06-12

5-(diethoxymethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Diethoxymethyl)-1,3-oxazole
• Oxazole, 5-(diethoxymethyl)-
• AG-K-83914
• AC1LBZJD
• ACMC-20bdlv
• 5-diethoxymethyloxazole
• 5-((diethoxy)methyl)oxazole
• CTK0G6415
• SureCN7092348
• 2-(diethoxymethyl)oxazole
• 5-(diethoxyMethyl)oxazole
• DTXSID70340743
• A896244
• SCHEMBL7092348
• F16490
• 5-(Diethoxymethyl)-1,3-oxazole #
• 104336-01-8
• 5-(diethoxymethyl)-1,3-oxazole

• MDL： MFCD16988831
• Inchi： 1S/C8H13NO3/c1-3-10-8(11-4-2)7-5-9-6-12-7/h5-6,8H,3-4H2,1-2H3
• InChI Key： XRMACLJEBLOSGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CO1)OCC

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 201 ºC
• Flash Point: 75 ºC
• PSA: 44.49000
• LogP: 1.74620

Additional information on 5-(diethoxymethyl)-1,3-oxazole

Research Brief on 5-(Diethoxymethyl)-1,3-oxazole (CAS: 104336-01-8) in Chemical Biology and Pharmaceutical Applications

5-(Diethoxymethyl)-1,3-oxazole (CAS: 104336-01-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its oxazole core and diethoxymethyl substituent, serves as a key intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its potential in medicinal chemistry, particularly in the development of novel therapeutics targeting infectious diseases, cancer, and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(diethoxymethyl)-1,3-oxazole as a building block for the synthesis of small-molecule inhibitors of viral proteases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. The researchers attributed this activity to the compound's ability to form stable hydrogen bonds with key residues in the protease active site, as revealed by molecular docking simulations.

Another notable application of 5-(diethoxymethyl)-1,3-oxazole was reported in a 2022 ACS Chemical Biology article, where it was utilized as a precursor for the development of fluorescent probes targeting cellular kinases. The oxazole scaffold was modified to incorporate fluorogenic groups, enabling real-time visualization of kinase activity in live cells. This innovation has provided researchers with a powerful tool for studying kinase signaling pathways and screening potential kinase inhibitors in high-throughput assays.

Recent advancements in synthetic methodologies have also focused on improving the efficiency of 5-(diethoxymethyl)-1,3-oxazole production. A 2023 Organic Process Research & Development paper described a novel continuous-flow synthesis approach that reduced reaction times from hours to minutes while maintaining high yields (>85%). This scalable method addresses previous challenges associated with batch synthesis, such as poor reproducibility and safety concerns related to exothermic reactions.

In the realm of drug discovery, computational studies have predicted favorable pharmacokinetic properties for 5-(diethoxymethyl)-1,3-oxazole derivatives, including good membrane permeability and metabolic stability. These predictions were experimentally validated in a 2023 European Journal of Pharmaceutical Sciences publication, which reported oral bioavailability exceeding 60% for selected derivatives in rodent models. Such findings underscore the compound's potential as a privileged scaffold in lead optimization campaigns.

Ongoing research continues to explore new applications for 5-(diethoxymethyl)-1,3-oxazole, with recent patent filings indicating its incorporation into antimicrobial coatings and biomaterials. As the chemical biology field evolves, this versatile compound is expected to play an increasingly important role in bridging synthetic chemistry with biological applications, particularly in the development of next-generation therapeutics and diagnostic tools.